Cas no 2537-04-4 (6-amino-1,5-dihydro-4H-Pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 6-amino-1,5-dihydro-4H-Pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 2537-04-4
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 1109855
• PubChem ID: 135403386
• Update Time: 2025-09-26

6-amino-1,5-dihydro-4H-Pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,5-dihydro-4H-Pyrazolo[3,4-d]pyrimidin-4-one
• 6-AMINO-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4(7H)-ONE
• 4-Hydroxy-6-aminopyrazolo(3,4-d)pyrimidine
• 4-Hydroxy-6-aminopyrazolo[3,4-d]pyrimidine
• 6-amino-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• 6-amino-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AC1L56PX
• HAPP
• SureCN481407
• SureCN888386
• SureCN888387
• 4-Oxo-6-aminopyrazolo[3,4-d]pyrimidine
• 8-Aza-7-deazaguanine
• NSC 760
• E10288
• 6-amino-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• InChI=1/C5H5N5O/c6-5-8-3-2(1-7-10-3)4(11)9-5/h1H,(H4,6,7,8,9,10,11
• EN300-330951
• 2537-04-4
• 6-amino-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• W-204265
• 2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one, 2,2,4-trimethyl-
• DTXSID40277077
• NSC760
• 2,2,4-trimethyl-2H,6H-pyrimido[2,1-b][1,3]thiazin-6-one
• BL006452
• CS-0059009
• SCHEMBL481407
• MFCD18793422
• 1H-Pyrazolo[3, 6-amino-
• 4H-Pyrazolo[3, 6-amino-1,5-dihydro-
• NSC-760
• DB-350311
• SCHEMBL19236510

• MDL： MFCD18793422
• Inchi： 1S/C5H5N5O/c6-5-8-3-2(1-7-10-3)4(11)9-5/h1H,(H4,6,7,8,9,10,11)
• InChI Key： BZUZJVLPAKJIBP-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2N=C(N)N1

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.04941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9
• XLogP3: -1.3

Experimental Properties

• Density: 2.19±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 2.047
• Solubility: Almost insoluble (0.051 g/l) (25 º C),
• PSA: 91.87
• LogP: -0.19040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines